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Compound Name: Propynyl-PEG1-Ac
CAS No.: 944561-45-9
Cat. No.: B6234869
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Propynyl-PEG1-Ac is a heterobifunctional linker molecule integral to the fields of
bioconjugation and drug development. Its structure incorporates a terminal alkyne group, a
single polyethylene glycol (PEG) unit, and a carboxylic acid, providing a versatile platform for
covalently linking molecules of interest. This guide details the chemical properties, reactivity,
and common applications of Propynyl-PEG1-Ac, with a focus on its role in Proteolysis
Targeting Chimeras (PROTACSs) and "click chemistry" applications.

Chemical Properties

Propynyl-PEG1-Ac is a liquid at room temperature, characterized by the presence of a
propargyl ether, a short PEG chain, and a terminal carboxylic acid. These features contribute to
its utility as a flexible and hydrophilic linker.

General Properties
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Property Value Source

2-(2-(prop-2-yn-1-
Chemical Name (e-{prop-2-y o [1]
yloxy)ethoxy)acetic acid

CAS Number 944561-45-9 [1]
Molecular Formula C7H1004 [1]
Molecular Weight 158.15 g/mol [1]
Physical Form Liquid [1]
Appearance Colorless to light yellow liquid [2]
Purity >95% [1]

Physicochemical Properties

Quantitative data for the solubility and pKa of Propynyl-PEG1-Ac are not readily available in
published literature. However, the properties of its constituent functional groups provide a
strong indication of its behavior.
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Property

Description

Solubility

The presence of the PEG unit and the
carboxylic acid group confers good solubility in
agueous solutions and polar organic solvents
such as DMSO, DMF, and alcohols.[3][4][5] The
short alkyl chain component contributes to some

solubility in less polar organic solvents.

pKa

The carboxylic acid moiety is the primary acidic
functional group. The pKa of ethylene glycol, a
related structure, is approximately 14.2.[6][7][8]
The exact pKa of the carboxylic acid on
Propynyl-PEG1-Ac is expected to be in the
typical range for aliphatic carboxylic acids,
around 4-5.

Stability

Propynyl-PEG1-Ac should be stored at 2-8°C for
long-term stability.[1][2] As a propargyl ether, it
has the potential to form peroxides upon
prolonged exposure to air and should be
handled accordingly.[9][10] The ether and ester
linkages are generally stable, but can be
susceptible to cleavage under strong acidic or
basic conditions.

Reactivity and Applications

The utility of Propynyl-PEG1-Ac lies in its bifunctional nature, enabling the conjugation of two

different molecules.

Click Chemistry

The terminal alkyne group of Propynyl-PEG1-Ac is a key functional handle for copper(l)-

catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of “click chemistry."[11][12] This

reaction is highly efficient, specific, and can be performed in aqueous conditions, making it

ideal for bioconjugation.[13][14] It allows for the covalent attachment of Propynyl-PEG1-Ac to

molecules bearing an azide functional group, forming a stable triazole linkage.
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PROTAC Linker

Propynyl-PEG1-Ac is frequently employed as a linker in the synthesis of PROTACs.[15][16]
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein.[17][18]
The PEG component of the linker enhances the solubility and pharmacokinetic properties of
the resulting PROTAC molecule.[15][16][19]

Experimental Protocols
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
Protocol

This protocol is a general guideline for the conjugation of an azide-containing molecule to
Propynyl-PEG1-Ac. Optimization may be required for specific substrates.

Materials:

Propynyl-PEG1-Ac

» Azide-containing molecule of interest
o Copper(ll) sulfate (CuSQOa)

e Sodium ascorbate

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-
yl)methyl)amine (TBTA) as a copper ligand

e Solvent (e.g., water, DMSO, or a mixture)
Procedure:
e Preparation of Stock Solutions:

o Prepare a stock solution of Propynyl-PEG1-Ac in a suitable solvent (e.g., 10 mM in
DMSO).
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[e]

Prepare a stock solution of the azide-containing molecule in a compatible solvent.

o

Prepare a stock solution of CuSOa (e.g., 20 mM in water).

[¢]

Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).

[¢]

Prepare a stock solution of the copper ligand (e.g., 100 mM THPTA in water).[20]

o Reaction Setup:

o In areaction vessel, combine the Propynyl-PEG1-Ac and the azide-containing molecule
(typically in a 1:1 to 1.5:1 molar ratio).

o Add the copper ligand to the reaction mixture.[20]

o Add the CuSOa solution. The final concentration of copper is typically in the range of 50-
100 pM.

o Initiate the reaction by adding the sodium ascorbate solution. The final concentration of
sodium ascorbate should be in excess of the copper (e.g., 5-10 fold).

e Reaction Conditions:

o Allow the reaction to proceed at room temperature for 1-4 hours, or until completion as
monitored by an appropriate analytical technique (e.g., LC-MS or TLC).

o The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) to
prevent the oxidation of the Cu(l) catalyst.

e Purification:

o Upon completion, the reaction mixture can be purified using standard techniques such as
column chromatography, preparative HPLC, or precipitation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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